Cas no 1114491-62-1 (axinysone C)

axinysone C structure
axinysone C structure
Product Name:axinysone C
CAS No:1114491-62-1
MF:C15H22O3
MW:250.333384990692
CID:2052401
PubChem ID:25179927
Update Time:2025-04-21

axinysone C Chemical and Physical Properties

Names and Identifiers

    • axinysone C
    • (+)-Axinysone C
    • CHEMBL461881
    • (1aS,4R,7S,7aS,7bR)-4-hydroperoxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one
    • 1114491-62-1
    • (1aS,4R,7S,7aS,7bR)-4-hydroperoxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa(a)naphthalen-2-one
    • Inchi: 1S/C15H22O3/c1-8-5-6-11(18-17)9-7-10(16)12-13(14(12,2)3)15(8,9)4/h7-8,11-13,17H,5-6H2,1-4H3
    • InChI Key: BMIGITXCSNEZHP-UHFFFAOYSA-N
    • SMILES: CC1C2(C(=CC(C3C(C)(C)C32)=O)C(OO)CC1)C

Computed Properties

  • Exact Mass: 250.15689456Da
  • Monoisotopic Mass: 250.15689456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.433
  • Topological Polar Surface Area: 46.5Ų
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